3-(2,3-dimethylpyridin-4-yl)propan-1-amine dihydrochloride
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| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(2,3-dimethylpyridin-4-yl)propan-1-amine dihydrochloride involves the reaction of 2,3-dimethylpyridine with 3-bromopropan-1-amine followed by the reduction of the resulting intermediate with sodium borohydride. The final product is obtained by treatment with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "2,3-dimethylpyridine", "3-bromopropan-1-amine", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: 2,3-dimethylpyridine is reacted with 3-bromopropan-1-amine in the presence of a base such as potassium carbonate to form the intermediate 3-(2,3-dimethylpyridin-4-yl)propan-1-amine.", "Step 2: The intermediate is then reduced with sodium borohydride in a suitable solvent such as ethanol to form the amine.", "Step 3: The amine is then treated with hydrochloric acid to form the dihydrochloride salt of 3-(2,3-dimethylpyridin-4-yl)propan-1-amine." ] } | |
CAS RN |
2243509-02-4 |
Product Name |
3-(2,3-dimethylpyridin-4-yl)propan-1-amine dihydrochloride |
Molecular Formula |
C10H18Cl2N2 |
Molecular Weight |
237.2 |
Purity |
95 |
Origin of Product |
United States |
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